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Compound of Interest

Compound Name:
4-(4-Hydroxyphenyl)-1,3-

oxazolidin-2-one

CAS No.: 1059200-23-5

Cat. No.: B2371823

Get Quote

Advanced Pharmacokinetics, Structural
Characterization, and Analytical Protocols
Part 1: Executive Summary & Metabolic Context
PNU-100480 (Sutezolid) is a thiomorpholinyl analogue of linezolid, designed to overcome

resistance and improve bactericidal activity against Mycobacterium tuberculosis (Mtb). Unlike

linezolid, which is primarily metabolized via non-enzymatic oxidation of the morpholine ring,

Sutezolid undergoes extensive enzymatic oxidation at the thiomorpholine sulfur atom.

This metabolic pathway yields two primary circulating metabolites that are critical for the drug's

pharmacodynamic profile:

PNU-101603 (Major Metabolite): An active sulfoxide formed via FMO (Flavin-containing

Monooxygenase) and CYP3A4. It circulates at plasma concentrations significantly higher

than the parent compound and contributes to extracellular mycobacterial killing.
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PNU-101244 (Minor Metabolite): A sulfone derivative, less prevalent but structurally

significant for stability studies.

Structural Discrepancy Analysis
The structure 4-(4-hydroxyphenyl)-1,3-oxazolidin-2-one represents a core fragment where

the phenyl ring is attached to Carbon-4 (C4). In Sutezolid and its metabolites, the fluorophenyl

group is attached to Nitrogen-3 (N3).

Hypothesis: The requested string may refer to a degradation impurity or a misidentified

hydrolysis product of the acetamide tail, but it does not align with the conserved N-aryl core

of the oxazolidinone class.

Action: This guide treats PNU-101603 as the primary functional metabolite for research

purposes.

Part 2: Chemical Identity & Physicochemical
Properties
Parent vs. Metabolite Comparison

Feature
PNU-100480
(Parent)

PNU-101603 (Major
Metabolite)

PNU-101244 (Minor
Metabolite)

Chemical Name Sutezolid Sutezolid Sulfoxide Sutezolid Sulfone

Functional Group Thiomorpholine
Thiomorpholine-1-

oxide

Thiomorpholine-1,1-

dioxide

Molecular Weight 353.41 g/mol ~369.41 g/mol ~385.41 g/mol

Solubility Low (Lipophilic)
Moderate

(Amphiphilic)
Moderate

Plasma Exposure

(AUC)
Baseline

~3-7x higher than

Parent
<10% of Parent

Activity (Mtb) Potent (Intracellular) Potent (Extracellular) Weak/Inactive

Key Enzyme N/A FMO, CYP3A4 Oxidative turnover
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Mechanism of Action (MOA)
Both the parent and PNU-101603 inhibit bacterial protein synthesis by binding to the 23S rRNA

of the 50S ribosomal subunit. This prevents the formation of the 70S initiation complex.

Causality: The thiomorpholine modification (sulfur vs. oxygen in linezolid) increases

lipophilicity and cellular uptake, enhancing intracellular killing within macrophages.

Part 3: Experimental Methodologies
Synthesis & Isolation of PNU-101603 (Sulfoxide)
Note: Validated standards are required for LC-MS/MS quantitation.

Protocol:

Starting Material: Dissolve 1.0 eq of PNU-100480 in Dichloromethane (DCM).

Oxidation: Cool to 0°C. Add 0.95 eq of m-chloroperbenzoic acid (mCPBA) dropwise.

Scientific Logic:[1][2][3][4][5][6][7] Limiting the oxidant prevents over-oxidation to the

sulfone (PNU-101244).

Quenching: Quench with 10% Na₂S₂O₃ solution to neutralize excess peroxide.

Extraction: Wash with saturated NaHCO₃ (remove benzoic acid byproduct). Dry organic layer

over MgSO₄.

Purification: Flash column chromatography (SiO₂). Elute with MeOH:DCM (5:95) to separate

sulfoxide (more polar) from unreacted parent.

LC-MS/MS Bioanalytical Protocol
System: Sciex API-4000 or equivalent Triple Quadrupole. Column: C18 Reverse Phase (e.g.,

Waters XBridge, 3.5 µm, 2.1 x 50 mm).

Step-by-Step Workflow:
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Sample Prep: Protein precipitation. Add 200 µL Acetonitrile (containing Internal Standard,

e.g., Linezolid-d3) to 50 µL plasma. Vortex 1 min, Centrifuge 10 min @ 10,000g.

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 3.0 min.

MRM Transitions (Precursor -> Product):

PNU-100480:m/z 354.1 → 308.1 (Loss of acetamide/fragmentation).

PNU-101603:m/z 370.1 → 324.1 (Sulfoxide specific).

PNU-101244:m/z 386.1 → 340.1.

Part 4: Metabolic Pathway Visualization
The following diagram illustrates the oxidative metabolism of Sutezolid. It highlights the

divergence from Linezolid's metabolic route (which involves morpholine ring opening).
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Figure 1: Metabolic pathway of PNU-100480 showing the conversion to the active sulfoxide

(PNU-101603) and the sulfone (PNU-101244). The requested 4-hydroxyphenyl structure is

indicated as a theoretical outlier.
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Part 5: Toxicology & Safety Implications
Mitochondrial Toxicity
Oxazolidinones are known to inhibit mitochondrial protein synthesis (MPS) due to the

homology between bacterial ribosomes and mitochondrial ribosomes.

Sutezolid vs. Linezolid: Sutezolid and PNU-101603 show less potent inhibition of MPS

compared to Linezolid at therapeutic concentrations.

Assessment Protocol:

Culture HepG2 cells in Galactose-containing media (forces oxidative phosphorylation).

Treat with PNU-100480 (0.1 - 100 µM) for 14 days.

Measure COX-1 (mtDNA encoded) vs. SDH-A (nDNA encoded) protein levels via

ELISA/Western Blot.

Result: A decrease in COX-1/SDH-A ratio indicates mitochondrial toxicity.

Myelosuppression
While Linezolid causes thrombocytopenia, early Phase II data suggests Sutezolid (and its

metabolites) may have a wider safety margin. However, monitoring of Complete Blood Count

(CBC) is mandatory in long-term protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b2371823?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2371823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

